4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 2-(4-fluorophenoxy)acetate

• IUPAC Name: [4-oxo-6-[[5-(thiophene-2-carbonylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]pyran-3-yl] 2-(4-fluorophenoxy)acetate
• InChI: InChI=1S/C21H14FN3O6S3/c22-12-3-5-13(6-4-12)30-10-18(27)31-16-9-29-14(8-15(16)26)11-33-21-25-24-20(34-21)23-19(28)17-2-1-7-32-17/h1-9H,10-11H2,(H,23,24,28)
• InChI Key: KUDBRADTKHSBQK-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)NC2=NN=C(S2)SCC3=CC(=O)C(=CO3)OC(=O)COC4=CC=C(C=C4)F
• Molecular Formula: C21H14FN3O6S3
• Molecular Weight: 519.6 g/mol

Description

4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 2-(4-fluorophenoxy)acetate is a useful research compound. Its molecular formula is C21H14FN3O6S3 and its molecular weight is 519.54. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Applications

Heterocyclic compounds, such as those containing thiophene and thiadiazole moieties, are frequently explored for their potential in various applications, including medicinal chemistry and materials science. For instance, thiophenylhydrazonoacetates have been utilized in the synthesis of diverse heterocyclic compounds like pyrazole, isoxazole, and pyrimidine derivatives. These reactions showcase the versatility of thiophene derivatives in creating pharmacologically relevant structures (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Anticancer Activity

Fluoro-substituted benzo[b]pyran compounds, which share some structural features with the query compound, have been investigated for their anticancer properties. These studies have found that certain derivatives exhibit significant anticancer activity at low concentrations compared to reference drugs, highlighting the potential of fluoro-substituted compounds in cancer therapy (Hammam, El-Salam, Mohamed, & Hafez, 2005).

Metal Complexes and Spectroscopic Studies

Novel organic ligands incorporating thiadiazole and chromenyl units have been synthesized and used to form metal complexes with copper(II), cobalt(II), and nickel(II). These complexes are characterized by their unique structural and spectroscopic properties, illustrating the utility of such ligands in developing new materials with potential applications in catalysis, electronic devices, and as chemical sensors (Myannik et al., 2018).

Antimicrobial Activity

Thiophene derivatives have also been synthesized and evaluated for their antimicrobial activity. These studies demonstrate that the structural modification of thiophene compounds can lead to the development of new antimicrobial agents with potential applications in combating infectious diseases (Isloor, Kalluraya, & Pai, 2010).